2-(4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidine-1-carbonyl)-4H-chromen-4-one

• IUPAC Name: 2-[4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidine-1-carbonyl]chromen-4-one
• InChI: InChI=1S/C20H21N3O3S/c1-22-11-8-21-20(22)27-13-14-6-9-23(10-7-14)19(25)18-12-16(24)15-4-2-3-5-17(15)26-18/h2-5,8,11-12,14H,6-7,9-10,13H2,1H3
• InChI Key: WVZOXGZGSSOUKM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2CCN(CC2)C(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

2-(4-(((1-methyl-1H-imidazol-2-yl)thio)methyl)piperidine-1-carbonyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C20H21N3O3S and its molecular weight is 383.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Docking Studies on Chromeno[4,3-b]pyridine Derivatives : A study focused on the design, synthesis, and molecular docking of chromeno[4,3-b]pyridine derivatives to explore their anticancer activities against breast cancer cell lines. The research highlighted the potential of these compounds in breast cancer treatment, supported by computational ADME, Lipinski's analysis, and molecular docking studies (Ghada E. Abd El Ghani, M. A. Elmorsy, Mona E. Ibrahim, 2022).

• Novel Bis(chromenes) Synthesis Incorporating Piperazine Moiety : Another study detailed the synthesis of bis(2-oxo-2H-chromene) derivatives, highlighting a novel approach for incorporating piperazine moieties into the chromene structure. This research contributes to the field by developing new synthetic pathways and elucidating the structure of these novel compounds (Ahmed E. M. Mekky, S. Sanad, 2019).

• Anticancer Properties of Substituted Chromene Compounds : A study on the synthesis of substituted chromene compounds revealed their potential analgesic, anticonvulsant, and anticancer activities. This research provides insights into the structure-activity relationships, offering a basis for further exploration of chromene derivatives in medicinal chemistry (A. Abdelwahab, Salma Ashraf Hassan Fekry, 2022).

• Antimicrobial Activity of Thiazolidinone Derivatives : Focusing on thiazolidinone derivatives synthesized from chromen-2-one intermediates, this study evaluated their antimicrobial activity against various bacterial and fungal strains. The findings highlight the significance of structural modifications in enhancing biological activities, offering potential applications in developing new antimicrobial agents (Divyesh Patel, P. Kumari, N. Patel, 2012).